Cas no 185417-34-9 (6-Isoquinolinol,3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-,(3S,7R)- (9CI))

• Product Name: 6-Isoquinolinol,3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-,(3S,7R)- (9CI)
• CAS No: 185417-34-9
• MF: C₂₄H₂₅NO₄
• MW: 391.46050328587
• CID: 232430
• Update Time: 2024-03-01

6-Isoquinolinol,3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-,(3S,7R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-,(3S,7R)- (9CI)
• 6-Isoquinolinol,3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-,stereoisomer
• Ancistroheynine A
• 6-Isoquinolinol, 3,4-dihydro-7-(5-hydroxy-4-methoxy-7-methyl-1-naphthalenyl)-8-methoxy-1,3-dimethyl-, (3S,7R)- (9CI)

• Inchi： InChI=1S/C24H25NO4/c1-12-8-17-16(6-7-20(28-4)22(17)18(26)9-12)23-19(27)11-15-10-13(2)25-14(3)21(15)24(23)29-5/h6-9,11,13,26-27H,10H2,1-5H3
• InChI Key： PAWGASJYAHGFQZ-UHFFFAOYSA-N
• SMILES： COc1ccc(-c2c(O)cc3CC(C)N=C(C)c3c2OC)c2cc(C)cc(O)c12 |t:14|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• XLogP3: 2.935

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines